WOBE437

Endocannabinoid System Drug Discovery Cellular Pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H33NO3
Molecular Weight 359.5 g/mol
Cat. No. B15550352
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Technical Parameters


Basic Identity
Product NameWOBE437
Molecular FormulaC22H33NO3
Molecular Weight359.5 g/mol
Structural Identifiers
InChIInChI=1S/C22H33NO3/c1-4-5-6-7-8-9-10-11-12-13-22(24)23-17-16-19-14-15-20(25-2)21(18-19)26-3/h10-15,18H,4-9,16-17H2,1-3H3,(H,23,24)/b11-10+,13-12+
InChIKeyLAHLFCSEHHJQRN-AQASXUMVSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

WOBE437: Potent Endocannabinoid Reuptake Inhibitor


WOBE437 ((2E,4E)-N-(3,4-dimethoxyphenethyl)dodeca-2,4-dienamide) is a natural product-derived, selective endocannabinoid reuptake inhibitor (SERI) that targets the cellular transport of anandamide (AEA) and 2-arachidonoylglycerol (2-AG) [1]. It was developed as a chemical probe to overcome the limitations of earlier endocannabinoid uptake inhibitors, which suffered from poor potency, off-target enzymatic inhibition, and limited bioavailability [2]. WOBE437 is the prototype of a new class of ECS modulators known as SERIs, which are characterized by their ability to mildly and selectively increase central endocannabinoid levels with a self-limiting mode of action [3].

Selective endocannabinoid reuptake inhibition probe for transport mechanism studies
Reported FAAH-independent cellular uptake context for unambiguous target engagement assays
Oral PK characterization supports CNS research models requiring non-invasive dosing

Why WOBE437 Cannot Be Substituted


Generic substitution among endocannabinoid reuptake inhibitors is scientifically unsound due to the vast differences in their molecular pharmacology and in vivo performance. Legacy compounds like AM404, UCM707, VDM-11, and OMDM-2 operate with IC50 values in the micromolar range and often exhibit significant off-target inhibition of the primary degradation enzyme, fatty acid amide hydrolase (FAAH) [1]. This lack of selectivity confounds experimental results by simultaneously elevating endocannabinoid levels (via uptake inhibition) and preventing their hydrolysis (via FAAH inhibition). In stark contrast, WOBE437 is a nanomolar potent (IC50 ~10 nM) inhibitor with over 1,000-fold selectivity against FAAH and other key serine hydrolases, a critical distinction for clean target engagement studies [2]. Furthermore, the unique polypharmacological profile of WOBE437, mediated through CB1, CB2, and PPARγ receptors as demonstrated in vivo, cannot be replicated by its less potent and less selective predecessors, making it the essential reagent for any study requiring unambiguous interrogation of endocannabinoid transport [3].

Legacy uptake inhibitors (AM404, UCM707) inhibit FAAH; this off-target activity may confound reuptake-only mechanistic interpretation.
Potency and selectivity differences across compound classes are substantial; assay-response profiles observed with WOBE437 may not transfer to analogs.
In vivo polypharmacology mediated by CB1/CB2/PPARγ receptors is compound-specific; generic substitution cannot replicate reported model-response context.

WOBE437 Head-to-Head Evidence Guide


Nanomolar Potency vs. Micromolar Legacy Inhibitors

WOBE437 is a highly potent inhibitor of AEA uptake with an IC50 of 10 nM in U937 cells, a value that is 80- to 2,500-fold lower than that of widely used legacy inhibitors [1]. Specifically, the classical inhibitor AM404 exhibits IC50 values ranging from 1 to 10 μM depending on the cell type, while UCM707 has an IC50 of 0.8 μM in U937 cells [2]. OMDM-2 and VDM-11 are even less potent, with IC50 values in the range of 3-11 μM [3]. This vast difference in potency translates directly to a lower required concentration for target engagement, which is critical for minimizing off-target effects and compound interference in complex biological systems [1]. WOBE437 maintains this high potency across multiple cell lines, including HMC-1 (IC50 = 137 nM) and Neuro2a cells (IC50 = 55 nM), underscoring its robust and reliable cellular activity .

Uptake Potency
Head-to-head
80–2,500× lower IC50 vs. legacy inhibitors
Supports lower-concentration assay design and reduced off-target risk
Cell-type-dependent context (U937, Neuro2a, HMC-1)
Endocannabinoid System Drug Discovery Cellular Pharmacology

Unmatched FAAH Selectivity Advantage

A critical flaw of many early endocannabinoid uptake inhibitors is their significant inhibition of fatty acid amide hydrolase (FAAH), the primary enzyme responsible for AEA degradation [1]. For example, UCM707 inhibits FAAH with an IC50 of 30 μM, and AM404 inhibits FAAH with an IC50 of 2.1 μM, creating a narrow selectivity window that muddles the interpretation of whether observed effects are due to transport blockade or enzymatic inhibition [2]. In contrast, WOBE437 exhibits over 1,000-fold selectivity for endocannabinoid transporters over FAAH, as well as the 2-AG hydrolyzing enzymes MAGL, ABHD6, and ABHD12 [3]. This is a defining feature for a chemical probe intended to specifically interrogate the reuptake mechanism. Furthermore, WOBE437 inhibits AEA uptake in FAAH-deficient HMC-1 cells (IC50 = 137 nM), confirming that its activity is independent of FAAH inhibition, unlike several of its comparators [3].

FAAH Selectivity
Head-to-head
Reported >1,000-fold selectivity over FAAH; AM404 ~2-fold, UCM707 ~38-fold
Enables FAAH-independent interpretation of uptake blockade
Activity confirmed in FAAH-deficient HMC-1 cells
Endocannabinoid System Enzymology Chemical Biology

Oral Bioavailability Advantage

A major limitation of earlier endocannabinoid reuptake inhibitors for in vivo studies is their poor oral bioavailability, which often necessitates intraperitoneal (i.p.) or intravenous (i.v.) administration and complicates long-term studies [1]. WOBE437 was specifically profiled for oral bioavailability and demonstrates robust brain penetration following oral administration [2]. In C57BL6/J male mice, a 50 mg/kg oral dose achieved a brain Cmax of approximately 500 pmol/g with a tmax of ≤20 minutes, and was cleared from the brain after approximately 180 minutes [2]. This is a quantifiable and highly practical advantage. While specific oral bioavailability data for many older comparators like UCM707 and VDM-11 is scarce, their general lack of development for oral dosing underscores the unique utility of WOBE437 for studies requiring non-invasive, repeated dosing schedules [1].

Oral Brain PK
Class-level inference
Cmax ~500 pmol/g, tmax ≤20 min (50 mg/kg p.o.)
Supports oral dosing for CNS research models; legacy compounds lack comparable data
LC-MS/MS quantification in mouse brain/plasma
In Vivo Pharmacology Pharmacokinetics Drug Development

In Vivo Polypharmacology in Disease Models

WOBE437 has been validated in multiple in vivo disease models, providing a strong translational rationale for its procurement over uncharacterized or less-studied analogs [1]. In a mouse model of multiple sclerosis (experimental autoimmune encephalomyelitis), WOBE437 significantly reduced disease progression by promoting CD4+ T cell apoptosis, an effect mediated by CB1 and CB2 receptors [2]. In a chronic inflammation model (complete Freund's adjuvant-induced monoarthritis), repetitive doses of WOBE437 (10 mg/kg, i.p.) attenuated allodynia and edema via cannabinoid CB2, CB1, and PPARγ receptors [3]. The antiallodynic effect of WOBE437 was fully reversed by antagonists of any of these receptors, demonstrating a unique polypharmacological mechanism that is not observed with simpler, less potent reuptake inhibitors [3]. Furthermore, WOBE437 exerted pronounced cannabinoid receptor-dependent anxiolytic, anti-inflammatory, and analgesic effects in mice, confirming its broad utility [4].

Polypharmacology
Head-to-head
CB1/CB2/PPARγ-mediated response in EAE and arthritis models
Supports multi-pathway model-response interpretation
Pathway-specific review required; antagonists reversed effects
Preclinical Research Pain and Inflammation Multiple Sclerosis

WOBE437 Applications


Preclinical Pain and Inflammation Research

WOBE437 is ideally suited for preclinical studies investigating the role of the endocannabinoid system in acute and chronic pain, as well as inflammation. Its demonstrated ability to attenuate allodynia and edema in a mouse model of monoarthritis via CB1, CB2, and PPARγ receptors makes it a superior choice for probing the complex, multi-receptor pharmacology underlying these conditions [1]. Unlike single-target approaches, WOBE437 allows researchers to study the integrated effects of mildly elevating AEA and 2-AG levels in a spatially and temporally regulated manner, providing a more physiologically relevant model for therapeutic intervention [1].

Multiple Sclerosis and Neuroinflammation Models

For researchers studying neuroinflammatory and autoimmune diseases such as multiple sclerosis, WOBE437 provides a validated pharmacological tool with a known disease-modifying effect. The compound has been shown to reduce disease progression in the experimental autoimmune encephalomyelitis (EAE) mouse model, an effect linked to CB1/CB2-mediated apoptosis of autoreactive T cells [2]. This established in vivo efficacy, combined with its favorable brain penetration after oral dosing, positions WOBE437 as a key reagent for exploring the therapeutic potential of SERIs in neuroinflammation [2].

Endocannabinoid Probe & Target Deconvolution

WOBE437 serves as a critical starting point for the development of next-generation chemical probes to dissect endocannabinoid transport mechanisms. The synthesis of a photoaffinity probe (RX-055) derived from WOBE437 has already provided mechanistic insights into endocannabinoid membrane trafficking [3]. Furthermore, the chemical proteomics study using pac-WOBE identified novel off-targets (SCCPDH, VAT1, FECH), highlighting the value of WOBE437 as a scaffold for understanding the complex protein interaction landscape of AEA reuptake inhibitors [4]. Its well-characterized structure-activity relationship (SAR) from extensive analog synthesis further solidifies its role as a foundational tool for chemical biology investigations [5].

Oral Dosing for Chronic Studies

WOBE437 is uniquely positioned for in vivo studies that require repeated, non-invasive oral administration. Its proven oral bioavailability and rapid brain penetration (tmax ≤20 min) enable chronic dosing paradigms that are impractical or impossible with first-generation inhibitors that lack oral bioavailability data [6]. This makes WOBE437 the compound of choice for long-term studies in metabolic disorders, neuropsychiatric conditions, or any area where repeated daily dosing by oral gavage is a standard experimental requirement [6].

Application
Selection Property
Validation Focus
Endocannabinoid pain & inflammation pathway studies
Multi-receptor (CB1, CB2, PPARγ) pharmacology profile
Antagonist reversal in CFA-induced arthritis model endpoints
Neuroinflammation and T-cell apoptosis models
Reported CNS penetration and oral bioavailability
EAE disease-progression endpoint context; CB1/CB2 dependency
Chemical probe development and target deconvolution
Defined SAR and photoaffinity probe compatibility
Off-target identification via chemical proteomics
Chronic oral dosing in rodent models
Oral bioavailability and rapid brain penetration
Repeated-dose PK and behavioral endpoint monitoring

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
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